Cas no 71510-64-0 (4-(benzylamino)butanenitrile)

• Product Name: 4-(benzylamino)butanenitrile
• CAS No: 71510-64-0
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• CID: 566658
• PubChem ID: 3014570
• Update Time: 2025-04-19

4-(benzylamino)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,4-[(phenylmethyl)amino]-
• 4-(benzylamino)butanenitrile
• 4-[(benzyl)amino]butyronitrile
• 4-((Benzyl)amino)butyronitrile
• SCHEMBL7621212
• 71510-64-0
• CS-0305807
• EN300-150820
• NS00090672
• N-benzyl-4-aminobutyronitrile
• AKOS000251243
• DTXSID50991994
• CHEMBL4529366
• EINECS 275-588-7
• N-(3-cyanopropyl)benzylamine
• 4-benzylaminobutyronitrile
• NZJWITSLFKTATC-UHFFFAOYSA-N

• Inchi： 1S/C11H14N2/c12-8-4-5-9-13-10-11-6-2-1-3-7-11/h1-3,6-7,13H,4-5,9-10H2
• InChI Key： NZJWITSLFKTATC-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CCCC#N

Computed Properties

• Exact Mass: 174.11582
• Monoisotopic Mass: 174.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 1.001
• Boiling Point: 318.9°C at 760 mmHg
• Flash Point: 146.6°C
• Refractive Index: 1.523
• PSA: 35.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines